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Isostearyl Oleate: A Comprehensive Technical
Guide
This in-depth technical guide provides a detailed overview of Isostearyl Oleate, a versatile

emollient ester utilized in various cosmetic and pharmaceutical applications. The document

explores its discovery and historical development, synthesis, physicochemical properties, and

its role in topical formulations. This guide is intended for researchers, scientists, and drug

development professionals.

Introduction and Historical Context
Isostearyl Oleate is an ester formed from the reaction of isostearyl alcohol and oleic acid. Its

development is intrinsically linked to the advancements in oleochemistry, a field that gained

significant momentum with the pioneering work of French chemist Michel Eugène Chevreul in

the 19th century on the structure of fats and oils.

While a precise date for the first synthesis of Isostearyl Oleate is not readily available in public

literature, its emergence can be traced back to the commercial availability of its precursor,

isostearic acid. The industrial production of isostearic acid began in the mid-20th century, with

Emery Industries being a key producer, likely based on a 1957 patent. Isostearic acid, a

branched-chain saturated fatty acid, offered superior oxidative stability and a lower melting

point compared to its linear counterpart, stearic acid, making it a valuable ingredient in

cosmetics and lubricants.
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The subsequent availability of isostearyl alcohol, derived from isostearic acid, paved the way

for the creation of various isostearyl esters, including Isostearyl Oleate. These esters were

developed to combine the desirable sensory properties of branched-chain alcohols with the

emollient characteristics of fatty acids like oleic acid. Isostearyl Oleate, in particular, was

designed to be a non-greasy emollient with good spreading properties, suitable for a wide

range of topical applications.

Synthesis of Isostearyl Oleate
Isostearyl Oleate is synthesized through the esterification of isostearyl alcohol with oleic acid.

This reaction typically involves heating the two reactants in the presence of a catalyst.

Generalized Experimental Protocol
The following is a representative laboratory-scale protocol for the synthesis of Isostearyl
Oleate. Industrial-scale production may vary in terms of equipment, catalysts, and purification

methods.

Materials:

Isostearyl alcohol (1 mole equivalent)

Oleic acid (1 mole equivalent)

Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid, or a solid acid catalyst like an ion-

exchange resin) (0.1-0.5 mol%)

Solvent (optional, e.g., toluene or xylene to aid in water removal)

Sodium bicarbonate solution (5% w/v)

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Activated carbon

Procedure:
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Reaction Setup: A round-bottom flask is equipped with a Dean-Stark apparatus, a

condenser, a thermometer, and a magnetic stirrer. The flask is charged with isostearyl

alcohol, oleic acid, the acid catalyst, and the solvent (if used).

Esterification: The reaction mixture is heated to reflux (typically 120-160°C) with continuous

stirring. The water produced during the reaction is collected in the Dean-Stark trap. The

reaction progress is monitored by measuring the amount of water collected or by periodically

determining the acid value of the mixture via titration. The reaction is considered complete

when the theoretical amount of water has been collected or the acid value stabilizes at a low

level.

Neutralization and Washing: The reaction mixture is cooled to room temperature. The

catalyst is neutralized by washing with the sodium bicarbonate solution. The organic layer is

then washed with brine to remove any remaining aqueous impurities.

Drying and Decolorization: The organic layer is dried over anhydrous magnesium sulfate or

sodium sulfate. The drying agent is removed by filtration. For decolorization, activated

carbon may be added to the solution, stirred, and then removed by filtration.

Solvent Removal and Purification: The solvent is removed under reduced pressure using a

rotary evaporator. The crude Isostearyl Oleate can be further purified by vacuum distillation

to obtain a high-purity product.

Synthesis Workflow Diagram
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Caption: Generalized workflow for the synthesis of Isostearyl Oleate.

Physicochemical Properties
Isostearyl Oleate is a clear, oily liquid with properties that make it an excellent emollient. The

following table summarizes its key physicochemical properties. Data for the closely related

ester, Isostearyl Isostearate, is also provided for comparison where specific data for Isostearyl
Oleate is not readily available.

Property Isostearyl Oleate
Isostearyl Isostearate (for
comparison)

Appearance Clear, oily liquid Clear, colorless liquid

Molecular Formula C36H70O2[1] C36H72O2

Molecular Weight 534.9 g/mol [1] 537.0 g/mol

CAS Number 57683-45-1[1] 41669-30-1

Boiling Point Not available 537-538 °C (estimated)[2]

Flash Point Not available > 287 °C (estimated)[2]

Solubility
Insoluble in water; soluble in

oils

Insoluble in water; soluble in

oils

Viscosity Data not available Low to moderate

Pour Point Data not available Low

Saponification Value Data not available Typically 100-115 mg KOH/g

Acid Value Data not available Typically < 1 mg KOH/g

Analytical and Characterization Methods
The identity and purity of Isostearyl Oleate can be determined using a variety of analytical

techniques standard in oleochemistry.

Thin-Layer Chromatography (TLC): A rapid method to monitor the progress of the synthesis

reaction and to assess the purity of the final product.
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Gas Chromatography-Mass Spectrometry (GC-MS): Used to identify and quantify the fatty

acid and alcohol components after hydrolysis of the ester, confirming the composition.

Fourier-Transform Infrared Spectroscopy (FTIR): To confirm the presence of the ester

functional group (C=O stretch typically around 1740 cm⁻¹) and the absence of carboxylic

acid and alcohol functional groups from the starting materials.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed structural

information, confirming the ester linkage and the structure of the alkyl chains.

High-Performance Liquid Chromatography (HPLC): Can be used for purity assessment and

quantification.

Applications in Cosmetics and Pharmaceuticals
Isostearyl Oleate is primarily used in topical formulations as an emollient, skin-conditioning

agent, and solvent. Its branched-chain structure contributes to a lighter, less greasy skin feel

compared to some linear esters.

Key functions include:

Emolliency: It helps to soften and smooth the skin by forming a protective layer that reduces

water loss.

Spreading Agent: It enhances the spreadability of creams and lotions, improving the sensory

experience upon application.

Solvent: It can dissolve or disperse other ingredients, such as active compounds or UV

filters, in a formulation.

Pigment Wetting Agent: In color cosmetics, it can aid in the dispersion of pigments, leading

to a more uniform color application.

Mechanism of Action on the Skin
As an emollient, the primary mechanism of action of Isostearyl Oleate is related to its

interaction with the stratum corneum, the outermost layer of the skin. It helps to maintain the

integrity of the skin barrier. While specific studies on Isostearyl Oleate's interaction with skin
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lipids are not abundant, the general mechanism for emollients of this type involves intercalation

with the lipid lamellae of the stratum corneum. This helps to reinforce the barrier, reducing

transepidermal water loss (TEWL) and thereby increasing skin hydration.

Some related compounds, such as isosorbide di-(linoleate/oleate), have been shown to

upregulate the expression of genes associated with keratinocyte differentiation, which is crucial

for a healthy skin barrier[3]. While it is plausible that Isostearyl Oleate may have similar

effects, further research is needed to confirm this.

Hypothetical Mode of Action Diagram
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Caption: Hypothetical mechanism of Isostearyl Oleate as an emollient on the skin barrier.

Safety and Toxicology
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While specific toxicological data for Isostearyl Oleate is limited in publicly available literature,

the safety of its constituent parts, isostearyl alcohol and oleic acid, as well as other fatty acid

esters, is well-documented.

Isostearyl Alcohol: Generally considered safe for use in cosmetics and is a non-irritant and

non-sensitizer.

Oleic Acid: A common fatty acid in the human diet and a component of skin lipids. It is

considered safe for topical use.

Fatty Acid Esters: This class of compounds is generally considered to have a low order of

acute toxicity and to be non-irritating and non-sensitizing at the concentrations used in

cosmetic formulations.

Based on the safety profiles of its components and related compounds, Isostearyl Oleate is

expected to be safe for use in cosmetic and topical pharmaceutical products when formulated

to be non-irritating.

Conclusion
Isostearyl Oleate is a well-established emollient ester with a history rooted in the broader

development of oleochemicals. Its synthesis via the esterification of isostearyl alcohol and oleic

acid yields a product with desirable sensory and functional properties for topical applications.

While detailed historical and quantitative data are not always readily available in the public

domain, the collective understanding of its chemistry, synthesis, and the properties of related

compounds provides a strong foundation for its continued use in the formulation of effective

and aesthetically pleasing cosmetic and pharmaceutical products. Further research into its

specific interactions with the skin's lipid barrier could provide deeper insights into its

mechanism of action and potential for enhanced skin benefits.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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